2-(1-ethyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl)ethan-1-amine
Overview
Description
2-(1-ethyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl)ethan-1-amine, or 2-Et-3-Th-1H-pyrazol-4-yl-ethan-1-amine, is a synthetic compound that has a wide range of applications in scientific research. It is a thiophene-containing pyrazole derivative, and is commonly used in biochemical and medicinal research. This compound has a range of biochemical and physiological effects, and is used in various lab experiments. In
Scientific Research Applications
2-Et-3-Th-1H-pyrazol-4-yl-ethan-1-amine has a number of scientific research applications. It is used in biochemical and medicinal research, as well as in the synthesis of various compounds. It is also used in the study of enzyme inhibition, receptor binding, and other biochemical processes. In addition, it is used in the synthesis of various pharmaceuticals, such as anti-cancer drugs and antibiotics.
Mechanism of Action
2-Et-3-Th-1H-pyrazol-4-yl-ethan-1-amine works by binding to specific enzymes or receptors in the body. It can inhibit enzymes, or activate receptors, depending on the specific compound it is used in. It can also act as a ligand, binding to specific molecules in the body, such as proteins or nucleic acids.
Biochemical and Physiological Effects
2-Et-3-Th-1H-pyrazol-4-yl-ethan-1-amine has a range of biochemical and physiological effects. It can act as an inhibitor of enzymes, or as an activator of receptors. It can also act as a ligand, binding to specific molecules in the body. It can also affect the activity of certain enzymes and proteins, as well as the expression of certain genes. In addition, it can affect the metabolism of certain compounds, such as fatty acids and carbohydrates.
Advantages and Limitations for Lab Experiments
2-Et-3-Th-1H-pyrazol-4-yl-ethan-1-amine has a number of advantages and limitations for lab experiments. It is a relatively stable compound, and can be stored at room temperature for long periods of time. It is also relatively easy to synthesize, and can be synthesized in good yields. However, it is not very soluble in water, and must be dissolved in organic solvents such as ethanol or dimethyl sulfoxide. In addition, it can be toxic in high concentrations, and must be handled with care.
Future Directions
The future directions of 2-Et-3-Th-1H-pyrazol-4-yl-ethan-1-amine are numerous. It could be used as a drug for the treatment of various diseases, such as cancer or infectious diseases. It could also be used in the synthesis of various compounds, such as pharmaceuticals or pesticides. In addition, it could be used to study the mechanism of action of various drugs, or to study the biochemical and physiological effects of various compounds. Finally, it could be used in the development of new drugs or compounds, or to study the structure-activity relationships of various molecules.
properties
IUPAC Name |
2-(1-ethyl-3-thiophen-2-ylpyrazol-4-yl)ethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15N3S/c1-2-14-8-9(5-6-12)11(13-14)10-4-3-7-15-10/h3-4,7-8H,2,5-6,12H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RQWQXIXLDGNGAX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=C(C(=N1)C2=CC=CS2)CCN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15N3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1-ethyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl)ethan-1-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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